t-Butyloxycarbonyl-cyanoalanylproline benzyl ester
t-Butyloxycarbonyl-cyanoalanylproline benzyl ester
Brand Name:
Vulcanchem
CAS No.:
132247-17-7
VCID:
VC21158981
InChI:
InChI=1S/C21H27N3O5/c1-14(23)17(25)24-11-10-16(18(26)29-20(2,3)4)21(24,13-22)19(27)28-12-15-8-6-5-7-9-15/h5-9,14,16H,10-12,23H2,1-4H3/t14-,16?,21-/m0/s1
SMILES:
CC(C(=O)N1CCC(C1(C#N)C(=O)OCC2=CC=CC=C2)C(=O)OC(C)(C)C)N
Molecular Formula:
C21H27N3O5
Molecular Weight:
401.5 g/mol
t-Butyloxycarbonyl-cyanoalanylproline benzyl ester
CAS No.: 132247-17-7
Cat. No.: VC21158981
Molecular Formula: C21H27N3O5
Molecular Weight: 401.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132247-17-7 |
|---|---|
| Molecular Formula | C21H27N3O5 |
| Molecular Weight | 401.5 g/mol |
| IUPAC Name | 2-O-benzyl 3-O-tert-butyl (2R)-1-[(2S)-2-aminopropanoyl]-2-cyanopyrrolidine-2,3-dicarboxylate |
| Standard InChI | InChI=1S/C21H27N3O5/c1-14(23)17(25)24-11-10-16(18(26)29-20(2,3)4)21(24,13-22)19(27)28-12-15-8-6-5-7-9-15/h5-9,14,16H,10-12,23H2,1-4H3/t14-,16?,21-/m0/s1 |
| Standard InChI Key | SHFUZTLXAWLVAB-APEPYPMRSA-N |
| Isomeric SMILES | C[C@@H](C(=O)N1CCC([C@@]1(C#N)C(=O)OCC2=CC=CC=C2)C(=O)OC(C)(C)C)N |
| SMILES | CC(C(=O)N1CCC(C1(C#N)C(=O)OCC2=CC=CC=C2)C(=O)OC(C)(C)C)N |
| Canonical SMILES | CC(C(=O)N1CCC(C1(C#N)C(=O)OCC2=CC=CC=C2)C(=O)OC(C)(C)C)N |
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